Cas no 946118-82-7 (4-cyclopropyl-2-fluorobenzaldehyde)

• Product Name: 4-cyclopropyl-2-fluorobenzaldehyde
• CAS No: 946118-82-7
• MF: C₁₀H₉FO
• MW: 164.176266431808
• CID: 5744957
• PubChem ID: 62490842
• Update Time: 2025-06-13

4-cyclopropyl-2-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-cyclopropyl-2-fluoro-
• F2167-4850
• Z992239776
• SCHEMBL3580981
• CS-0258574
• EN300-705511
• AKOS011779952
• 4-cyclopropyl-2-fluorobenzaldehyde
• 4-cyclopropyl-2-fluoro-benzaldehyde
• 946118-82-7

• Inchi： 1S/C10H9FO/c11-10-5-8(7-1-2-7)3-4-9(10)6-12/h3-7H,1-2H2
• InChI Key： PLPWSFSUARCDIM-UHFFFAOYSA-N
• SMILES： FC1=C(C=O)C=CC(=C1)C1CC1

Computed Properties

• Exact Mass: 164.063743068g/mol
• Monoisotopic Mass: 164.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 4-cyclopropyl-2-fluorobenzaldehyde

Recent Advances in the Application of 4-cyclopropyl-2-fluorobenzaldehyde (CAS: 946118-82-7) in Chemical Biology and Pharmaceutical Research

4-cyclopropyl-2-fluorobenzaldehyde (CAS: 946118-82-7) is a fluorinated aromatic aldehyde that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibitors and other therapeutic agents. Recent studies have highlighted its role in the development of novel compounds with potential anticancer, anti-inflammatory, and antimicrobial properties. The unique structural features of 4-cyclopropyl-2-fluorobenzaldehyde, including the cyclopropyl and fluorine substituents, contribute to its enhanced reactivity and selectivity in chemical transformations, making it a valuable building block in organic synthesis.

One of the most notable applications of 4-cyclopropyl-2-fluorobenzaldehyde is its use in the synthesis of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and autoimmune disorders. Researchers have utilized this compound to develop potent and selective inhibitors of kinases like JAK2 and EGFR, which are implicated in various malignancies. For instance, a recent study demonstrated the efficient synthesis of a series of JAK2 inhibitors using 4-cyclopropyl-2-fluorobenzaldehyde as a starting material. The resulting compounds exhibited promising inhibitory activity in preclinical models, suggesting their potential as therapeutic candidates for myeloproliferative neoplasms.

In addition to its role in kinase inhibitor development, 4-cyclopropyl-2-fluorobenzaldehyde has been employed in the design of antimicrobial agents. The incorporation of fluorine atoms into drug molecules often enhances their metabolic stability and bioavailability, which is particularly important in the fight against resistant bacterial strains. Recent research has explored the synthesis of fluorinated benzaldehyde derivatives, including 4-cyclopropyl-2-fluorobenzaldehyde, as precursors to novel antibiotics. These studies have revealed that the cyclopropyl group can improve the lipophilicity of the resulting compounds, thereby enhancing their membrane permeability and efficacy against Gram-positive and Gram-negative bacteria.

Another area of interest is the use of 4-cyclopropyl-2-fluorobenzaldehyde in the development of anti-inflammatory agents. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and inflammatory bowel disease. Researchers have synthesized a series of small molecules incorporating this fluorinated aldehyde, which have shown potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. These findings underscore the potential of 4-cyclopropyl-2-fluorobenzaldehyde as a versatile scaffold for the design of new anti-inflammatory drugs with improved pharmacokinetic properties.

The synthetic utility of 4-cyclopropyl-2-fluorobenzaldehyde extends beyond its applications in drug discovery. Recent advances in organic chemistry have demonstrated its efficacy in catalytic asymmetric transformations, enabling the construction of chiral molecules with high enantioselectivity. For example, researchers have successfully employed this compound in palladium-catalyzed cross-coupling reactions to generate enantiomerically enriched intermediates for natural product synthesis. These methodologies not only expand the toolbox of synthetic chemists but also pave the way for the efficient production of complex bioactive molecules.

Despite its promising applications, challenges remain in the large-scale production and purification of 4-cyclopropyl-2-fluorobenzaldehyde. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce costs, with particular emphasis on green chemistry principles. For instance, solvent-free reactions and catalytic processes have been explored to minimize environmental impact while maintaining high efficiency. These advancements are critical for ensuring the sustainable use of this valuable compound in both academic and industrial settings.

In conclusion, 4-cyclopropyl-2-fluorobenzaldehyde (CAS: 946118-82-7) represents a highly versatile and valuable intermediate in chemical biology and pharmaceutical research. Its applications span from the development of kinase inhibitors and antimicrobial agents to anti-inflammatory drugs and chiral building blocks for organic synthesis. Continued research into its synthetic utility and biological activities is expected to yield further breakthroughs in drug discovery and development. As the field advances, interdisciplinary collaborations will be essential to fully exploit the potential of this compound and translate laboratory findings into clinically relevant therapies.